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Compound of Interest

Compound Name: 2-Bromo-5-nitroaniline

Cat. No.: B076971

Molecular Structure and Properties

2-Bromo-5-nitroaniline is an aromatic organic compound featuring a benzene ring substituted
with a bromine atom, a nitro group, and an amino group. Its structure and key identifiers are
fundamental to its reactivity and applications as a chemical intermediate.

Molecular Structure:
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Chemical Structure of 2-Bromo-5-nitroaniline
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Synthesis Workflow

Start: 2-Bromoaniline
+ H2S0a4

Nitration with HNO3
(0-5°C)

Quench in Ice-Water

Solvent Extraction
(e.g., DCM)

Wash & Neutralize

Dry & Evaporate

Recrystallization
(e.g., Isopropanol)

Final Product:
Pure 2-Bromo-5-nitroaniline
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Role as a Chemical Intermediate

2-Bromo-5-nitroaniline
(Building Block)

Synthesis [Synthesis

Applications

Photosensitive Compounds

(for Photoresists) R

Agrochemicals

End Products
Semiconductors & Active Pharmaceutical
Printed Circuit Boards Ingredients (APIs)

Click to download full resolution via product page

Pesticides & Herbicides

¢ To cite this document: BenchChem. [molecular structure and weight of 2-Bromo-5-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076971#molecular-structure-and-weight-of-2-bromo-
5-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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